Cas no 613240-14-5 (Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-, methyl ester
• CAS No: 613240-14-5
• MF: C₁₆H₁₃F₃O₂
• MW: 294.268435239792
• CID: 4067171
• PubChem ID: 20827109
• Update Time: 2025-04-22

Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-(trifluoromethyl)phenyl]methyl]-, methyl ester
• 613240-14-5
• SCHEMBL692912
• DB-221101
• methyl 4-(4-(trifluoromethyl)benzyl)benzoate

• Inchi： 1S/C16H13F3O2/c1-21-15(20)13-6-2-11(3-7-13)10-12-4-8-14(9-5-12)16(17,18)19/h2-9H,10H2,1H3
• InChI Key： QGMKBNZQKNECNH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC1C=CC(C(=O)OC)=CC=1)(F)F

Computed Properties

• Exact Mass: 294.08676414Da
• Monoisotopic Mass: 294.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų